Cas no 2891598-83-5 (tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate)

• Product Name: tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate
• CAS No: 2891598-83-5
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6777063
• PubChem ID: 168432779
• Update Time: 2025-07-17

tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-17575
• 2891598-83-5
• tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate
• F93488
• 8-Boc-3-oxo-2,8-diazaspiro[3.6]decane

• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-7-4-5-13(6-8-15)9-14-10(13)16/h4-9H2,1-3H3,(H,14,16)
• InChI Key： ROYGOHYDJHICDZ-UHFFFAOYSA-N
• SMILES： O=C1C2(CN1)CCN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate

Introduction to tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 2891598-83-5)

Tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 2891598-83-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom. The presence of the tert-butyl group and the oxo functionality further enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The spirocyclic structure of tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate provides a rigid and well-defined conformation, which is crucial for optimizing interactions with biological targets. This rigidity can lead to improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic degradation. Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of central nervous system (CNS) drugs, where the ability to cross the blood-brain barrier is essential.

In terms of synthetic accessibility, tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate can be synthesized through a series of well-established chemical reactions. One common approach involves the reaction of a suitable diamine with an appropriate carboxylic acid derivative in the presence of a coupling reagent. The tert-butyl group can be introduced via esterification or through a protecting group strategy to ensure selective functionalization. This synthetic route allows for the preparation of the compound with high purity and yield, making it suitable for both laboratory-scale research and industrial-scale production.

The biological activity of tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate has been extensively studied in recent years. Preliminary in vitro assays have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored, with promising results indicating potential applications in treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate as a therapeutic agent. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety margins, paving the way for further investigation in larger patient populations. The compound's unique structure and multifaceted biological activities make it an attractive candidate for drug development across multiple therapeutic areas.

In conclusion, tert-butyl 3-oxo-2,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 2891598-83-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural features and biological activities position it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic strategies. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in the future landscape of drug discovery and development.